Cas no 1326920-15-3 ([1-(4-ethylphenyl)-1H-1,2,3-triazol-4-yl](4-methylpiperazin-1-yl)methanone)

• Product Name: [1-(4-ethylphenyl)-1H-1,2,3-triazol-4-yl](4-methylpiperazin-1-yl)methanone
• CAS No: 1326920-15-3
• MF: C₁₆H₂₁N₅O
• MW: 299.370842695236
• CID: 5323831
• Update Time: 2025-05-24

[1-(4-ethylphenyl)-1H-1,2,3-triazol-4-yl](4-methylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [1-(4-ethylphenyl)-1H-1,2,3-triazol-4-yl](4-methylpiperazin-1-yl)methanone
• Methanone, [1-(4-ethylphenyl)-1H-1,2,3-triazol-4-yl](4-methyl-1-piperazinyl)-

• Inchi： 1S/C16H21N5O/c1-3-13-4-6-14(7-5-13)21-12-15(17-18-21)16(22)20-10-8-19(2)9-11-20/h4-7,12H,3,8-11H2,1-2H3
• InChI Key： SGWGDVVVKJGRKK-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2=CC=C(CC)C=C2)N=N1)(N1CCN(C)CC1)=O

Additional information on [1-(4-ethylphenyl)-1H-1,2,3-triazol-4-yl](4-methylpiperazin-1-yl)methanone

Advanced Research and Application of [1-(4-Ethylphenyl)-1H-1,2,3-Triazol-4-yl](4-Methylpiperazin-1-yl)Methanone (CAS No. 1326920-15-3)

The compound [1-(4-Ethylphenyl)-1H-1,2,3-Triazol-4-yl](4-Methylpiperazin-1-yl)Methanone, identified by the CAS registry number 1326920-15-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule's structure comprises a triazole ring fused with a methanone group and a piperazine moiety, which collectively contribute to its versatile reactivity and selectivity.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry, particularly in the development of novel drug candidates. The presence of the triazole ring in this compound enhances its stability and bioavailability, making it a valuable scaffold for further modifications. Researchers have explored the synthesis of this compound through various routes, including click chemistry and traditional organic synthesis methods. These advancements have significantly improved the efficiency and scalability of its production.

The piperazine moiety within the molecule plays a crucial role in modulating its pharmacokinetic properties. Piperazine derivatives are well-known for their ability to enhance solubility and permeability, which are critical factors in drug delivery systems. Recent findings suggest that this compound exhibits potent inhibitory activity against several enzymes involved in inflammatory processes, making it a potential candidate for anti-inflammatory therapies.

In addition to its medicinal applications, [1-(4-Ethylphenyl)-1H-1,2,3-Triazol-4-yl](4-Methylpiperazin-1-yl)Methanone has shown promise in materials science. Its ability to form stable metal complexes has led to investigations into its use as a ligand in catalytic systems. These studies have demonstrated its effectiveness in accelerating various organic transformations, particularly in cross-coupling reactions.

The synthesis of this compound involves a multi-step process that combines principles from both heterocyclic chemistry and peptide synthesis. Key steps include the formation of the triazole ring via copper-catalyzed azide alkyne cycloaddition (CuAAC) and the subsequent functionalization of the piperazine ring. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental perspective, researchers have also examined the biodegradability and eco-friendly aspects of this compound. Preliminary results indicate that it has a favorable environmental profile, with minimal toxicity to aquatic organisms under standard testing conditions.

In conclusion, CAS No. 1326920-15-3 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research and development efforts.